1H-Pyrrole, 1-methyl-3-(trimethylsilyl)-
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The TMS group serves as a protecting group for the pyrrole nitrogen atom. This allows for selective functionalization at other positions on the pyrrole ring without affecting the nitrogen. Following the desired reaction, the TMS group can be easily removed under mild conditions to regenerate the unsubstituted pyrrole. PubChem:
Organometallic Chemistry
The combination of the electron-donating nitrogen atom in the pyrrole ring and the Lewis acidic silicon center in the TMS group can be used to coordinate with transition metals. This makes 1H-Pyrrole, 1-methyl-3-(trimethylsilyl)- a valuable ligand for the development of new catalysts for organic transformations. ScienceDirect
Bioorganic Chemistry
The molecule can be used as a building block for the synthesis of pyrrole-based compounds with potential biological activity. The TMS group can be used to modulate the lipophilicity of the molecule, influencing its interaction with biological systems. Wiley Online Library
Material Science
The presence of the aromatic pyrrole ring and the bulky TMS group can contribute to interesting self-assembly properties. This makes 1H-Pyrrole, 1-methyl-3-(trimethylsilyl)- a potential candidate for the development of new functional materials. Royal Society of Chemistry
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